Cas no 2166844-01-3 (3-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid)

• Product Name: 3-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid
• CAS No: 2166844-01-3
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6508143
• PubChem ID: 165598641
• Update Time: 2025-05-20

3-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid
• 2166844-01-3
• 3-[2-(aminomethyl)pyrrolidin-1-yl]benzoic acid
• EN300-1651806

• Inchi： 1S/C12H16N2O2/c13-8-11-5-2-6-14(11)10-4-1-3-9(7-10)12(15)16/h1,3-4,7,11H,2,5-6,8,13H2,(H,15,16)
• InChI Key： SYOBSZDFNGDRTJ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)N1CCCC1CN)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 66.6Ų

Additional information on 3-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid

3-2-(Aminomethyl)pyrrolidin-1-ylbenzoic Acid (CAS No. 2166844-01-3): A Comprehensive Overview

3-2-(Aminomethyl)pyrrolidin-1-ylbenzoic acid (CAS No. 2166844-01-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting neurological and cardiovascular disorders.

The molecular structure of 3-2-(Aminomethyl)pyrrolidin-1-ylbenzoic acid consists of a benzoic acid moiety linked to a pyrrolidine ring, which is further substituted with an aminomethyl group. This combination of functional groups imparts the compound with a range of physicochemical properties that are advantageous for drug development. The benzoic acid moiety contributes to the compound's solubility and stability, while the pyrrolidine ring and aminomethyl group enhance its binding affinity to specific biological targets.

Recent studies have highlighted the potential of 3-2-(Aminomethyl)pyrrolidin-1-ylbenzoic acid as a lead compound for the development of drugs targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. The unique structural features of this compound allow it to interact selectively with specific GPCRs, making it an attractive candidate for drug discovery and development.

In addition to its potential as a GPCR modulator, 3-2-(Aminomethyl)pyrrolidin-1-ylbenzoic acid has also shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. These findings suggest that 3-2-(Aminomethyl)pyrrolidin-1-ylbenzoic acid could be developed into a novel therapeutic agent for these debilitating conditions.

The pharmacokinetic properties of 3-2-(Aminomethyl)pyrrolidin-1-ylbenzoic acid have been extensively studied to optimize its use in drug formulations. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its efficacy and safety in clinical applications. The compound's high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 3-2-(Aminomethyl)pyrrolidin-1-ylbenzoic acid in various therapeutic contexts. Early results from phase I trials have indicated that the compound is well-tolerated by patients, with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials, where its therapeutic potential can be further evaluated.

Beyond its direct therapeutic applications, 3-2-(Aminomethyl)pyrrolidin-1-ylbenzoic acid has also been explored as a tool for chemical biology research. Its ability to selectively modulate specific biological targets makes it a valuable probe for investigating cellular signaling pathways and identifying new drug targets. Researchers are using this compound to gain insights into the mechanisms underlying various diseases, which could lead to the discovery of novel therapeutic strategies.

In conclusion, 3-2-(Aminomethyl)pyrrolidin-1-ylbenzoic acid (CAS No. 2166844-01-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable pharmacokinetic properties, and promising preclinical results make it an attractive candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs for treating various diseases.